Cas no 736157-02-1 (2-Benzothiazolecarboxamide, 7-nitro-5-[(trifluoromethyl)thio]-, 3-oxide)

2-Benzothiazolecarboxamide, 7-nitro-5-[(trifluoromethyl)thio]-, 3-oxide structure
736157-02-1 structure
Product name:2-Benzothiazolecarboxamide, 7-nitro-5-[(trifluoromethyl)thio]-, 3-oxide
CAS No:736157-02-1
MF:C9H4F3N3O4S2
MW:339.270969390869
CID:542196
PubChem ID:9548013

2-Benzothiazolecarboxamide, 7-nitro-5-[(trifluoromethyl)thio]-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarboxamide, 7-nitro-5-[(trifluoromethyl)thio]-, 3-oxide
    • 7-nitro-3-oxido-5-(trifluoromethylsulfanyl)-1,3-benzothiazol-3-ium-2-carboxamide
    • 736157-02-1
    • IRJROIRFULTGIX-UHFFFAOYSA-N
    • SCHEMBL5062617
    • CHEMBL1222044
    • DTXSID10429521
    • 2-Benzothiazolecarboxamide, 7-nitro-5-[(trifluoromethyl)thio]-3-oxide
    • Cyclapolin 1
    • Inchi: InChI=1S/C9H4F3N3O4S2/c10-9(11,12)21-3-1-4-6(5(2-3)15(18)19)20-8(7(13)16)14(4)17/h1-2H,(H2,13,16)
    • InChI Key: IRJROIRFULTGIX-UHFFFAOYSA-N
    • SMILES: C1=C(C=C(C2=C1[N+](=C(S2)C(=O)N)[O-])[N+](=O)[O-])SC(F)(F)F

Computed Properties

  • Exact Mass: 338.95953245g/mol
  • Monoisotopic Mass: 338.95953245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 168Ų

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